Methyl (2R,3S)-3-[(2,2,2-trifluoroacetyl)amino]piperidine-2-carboxylate

• IUPAC Name: methyl (2R,3S)-3-[(2,2,2-trifluoroacetyl)amino]piperidine-2-carboxylate
• InChI: InChI=1S/C9H13F3N2O3/c1-17-7(15)6-5(3-2-4-13-6)14-8(16)9(10,11)12/h5-6,13H,2-4H2,1H3,(H,14,16)/t5-,6+/m0/s1
• InChI Key: CLQCWVYXKAJBLK-NTSWFWBYSA-N
• Canonical SMILES: COC(=O)C1C(CCCN1)NC(=O)C(F)(F)F
• Isomeric SMILES: COC(=O)[C@H]1[C@H](CCCN1)NC(=O)C(F)(F)F
• Molecular Formula: C9H13F3N2O3
• Molecular Weight: 254.21 g/mol

Description

Methyl (2R,3S)-3-[(2,2,2-trifluoroacetyl)amino]piperidine-2-carboxylate is a chemical compound with potential applications in scientific research. It is a piperidine derivative that has been synthesized for its unique biochemical and physiological effects.

Scientific Research Applications

Application in Cancer Treatment

One of the applications of compounds related to Methyl (2R,3S)-3-[(2,2,2-trifluoroacetyl)amino]piperidine-2-carboxylate is in cancer treatment. The compound inhibits Aurora A, an enzyme implicated in cancer development, thus holding potential as a cancer therapeutic agent (ロバート ヘンリー,ジェームズ, 2006).

Synthesis and Chemical Properties

Various studies have explored the synthesis and chemical properties of similar compounds. For instance:

• The asymmetric synthesis of methyl (2S,3S,6R)-6-(4-fluorophenyl)-2-(4-hydroxyphenyl)-piperidine-3-carboxylate, a compound structurally related to this compound, was described, starting from Baylis–Hillman adducts and involving a domino process that provided δ-amino acid derivatives with full stereochemical control (Mateo M Salgado et al., 2019).
• A series of methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates were synthesized as novel heterocyclic amino acids in their N-Boc protected ester form for achiral and chiral building blocks, indicating the potential utility of these compounds in chemical synthesis and drug development (Gita Matulevičiūtė et al., 2021).

Potential in Antibacterial Applications

The compound 3,5-dispirosubstituted piperidines, synthesized using iron(III) trifluroacetate in aqueous micellar medium, showed satisfactory antibacterial activity as compared to standard drugs against all the bacteria tested, highlighting the antimicrobial potential of these compounds (Trushant Lohar et al., 2016).

Use in Medicinal Chemistry

Compounds structurally related to this compound have been used in medicinal chemistry, such as the synthesis of TAK-925, a potent, selective, and brain-penetrant orexin 2 receptor agonist being developed for the treatment of narcolepsy and other related disorders (Tatsuhiko Fujimoto et al., 2022).